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Compound of Interest

Compound Name:
1-Piperidineacetic acid, methyl

ester

CAS No.: 58583-90-7

Cat. No.: B1623967

Get Quote

Compound Identity & Physicochemical Basis
Methyl 1-piperidineacetate (also known as Methyl 2-(piperidin-1-yl)acetate) is a bifunctional

intermediate combining a lipophilic piperidine ring with a polar methyl ester group.[1] Its

solubility behavior is governed by the interplay between the basic tertiary amine (proton

acceptor) and the ester moiety (dipole-dipole interactions).[1]
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Property Data

CAS Number 30894-33-0

IUPAC Name Methyl 2-(piperidin-1-yl)acetate

Molecular Formula C₈H₁₅NO₂

Molecular Weight 157.21 g/mol

Physical State Liquid (at 25°C)

Predicted LogP ~0.8 – 1.2 (Moderately Lipophilic)

pKa (Conj.[1] Acid)
~9.0 – 10.0 (Estimated, typical for N-alkyl

piperidines)

Structural Solubility Prediction
The molecule exhibits amphiphilic character:

Piperidine Ring: Hydrophobic domain, driving solubility in non-polar and chlorinated solvents.

[1]

Tertiary Amine: Provides high basicity, allowing pH-switchable solubility in aqueous media

(miscible at pH < 7).[1]

Methyl Ester: Facilitates solubility in polar aprotic solvents (esters, ketones) but is

susceptible to hydrolysis in strong aqueous base.[1]
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Figure 1: Structural determinants of solubility. The tertiary amine allows for pH-dependent

aqueous solubility, while the piperidine ring ensures compatibility with organic solvents.

Solubility Profile in Organic Solvents[2]
The following data categorizes solvent compatibility based on polarity and functional

interaction. As a liquid intermediate, "solubility" often refers to miscibility.[1]

Table 1: Qualitative Solubility Profile
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Solvent Class Specific Solvents Solubility Rating Mechanistic Insight

Chlorinated
Dichloromethane

(DCM), Chloroform
Miscible / High

Excellent solvation of

the amine and

lipophilic ring.

Preferred for

extraction.[1]

Alcohols
Methanol, Ethanol,

Isopropanol
Miscible

H-bonding with ester

oxygen and amine

nitrogen.[1] Suitable

for hydrogenation or

salt formation.[1]

Esters Ethyl Acetate (EtOAc) High

"Like-dissolves-like"

interaction with the

ester tail.[1] Standard

solvent for

workup/extraction.[1]

Ethers
THF, Diethyl Ether,

MTBE
High

Good compatibility;

THF is ideal for

Grignard or reduction

reactions involving

this intermediate.[1]

Aprotic Polar
DMF, DMSO,

Acetonitrile
Miscible

High dipole

interactions.[1] Useful

for nucleophilic

substitution reactions.

[1]

Hydrocarbons
Hexane, Heptane,

Toluene
Moderate to High

Soluble, but may

require cosolvents if

polarity is high.

Toluene is preferred

for azeotropic drying.

[1]

Water Water (Neutral pH) Moderate/Low Limited by the

lipophilic ring, though
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the ester/amine adds

some polarity.[1]

Water Water (Acidic pH < 5) High (Miscible)

Protonation of the

amine forms a

hydrophilic cationic

salt.[1]

Application-Specific Solvent Selection
A. Synthesis & Reaction Media[1]

Alkylation/Acylation: Use THF or DCM.[1] These solvents dissolve the free base completely

and do not interfere with standard coupling reagents (e.g., DCC, EDC).

Hydrogenation: Use Ethanol or Methanol.[1] The compound is stable in alcohols, and they

facilitate Pd/C catalyzed reactions if the piperidine ring needs modification.[1]

B. Extraction & Workup (The "pH Switch")
The most effective purification strategy leverages the basicity of the piperidine nitrogen.[1]

Acidify the mixture (pH ~2) to drive the compound into the aqueous phase (as the

ammonium salt), washing away non-basic impurities with organic solvent.[1]

Basify the aqueous phase (pH ~10-12) to regenerate the free base.[1]

Extract the free base into DCM or Ethyl Acetate.[1]

C. Crystallization
As the free base is a liquid, crystallization is relevant only for salt forms (e.g., Hydrochloride or

Oxalate salts).

Solvent System: Isopropanol/Ether or Ethanol/EtOAc mixtures are effective for precipitating

the HCl salt.[1]

Experimental Protocols
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Protocol 1: Gravimetric Determination of Saturation
Solubility
Use this protocol if precise g/L data is required for a specific solvent.[1]

Preparation: Add excess Methyl 1-piperidineacetate (liquid) to a glass vial containing 5.0 mL

of the test solvent.

Equilibration: Vortex for 5 minutes, then shake at 25°C for 24 hours.

Separation: If a biphasic system forms (saturation reached), centrifuge at 3000 rpm for 10

minutes.

Sampling: Carefully remove 1.0 mL of the saturated solvent layer (supernatant).[1]

Drying: Evaporate the solvent in a pre-weighed vial under vacuum/nitrogen stream until

constant weight is achieved.

Calculation:

Where

is solubility (mg/mL) and

is volume (mL).[1]

Protocol 2: pH-Dependent Partitioning (Purification
Workflow)
Standard operating procedure for isolating the compound from reaction mixtures.
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Figure 2: Acid-Base extraction workflow utilizing the amine functionality for purification.

Safety and Stability
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Hydrolysis Risk: Avoid prolonged exposure to strong aqueous bases (pH > 12) or acids at

elevated temperatures, as the methyl ester can hydrolyze to the carboxylic acid (1-

piperidineacetic acid).[1]

Flammability: As a liquid organic intermediate, treat as a flammable liquid.[1][2] Ensure

proper grounding when transferring in non-conductive solvents like Hexane.[1]

Toxicology: Piperidine derivatives can be irritants.[1][3] Handle in a fume hood with nitrile

gloves.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1623967/docs#technical-guide-solubility-profile-of-
methyl-1-piperidineacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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